Cas no 125097-83-8 (1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate
• CAS No: 125097-83-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD24465604
• CID: 1217688
• PubChem ID: 11128444
• Update Time: 2025-05-22

1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3(2H)-Pyridinedicarboxylic acid, 5,6-dihydro-, 1-(1,1-dimethylethyl)3-methyl ester
• methyl 1-tert-butoxycarbonyl-1,2,5,6-tetrahydropyridine-3-carboxylate
• 1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate
• EN300-252905
• 5,6-dihydro-2H-pyridine-1,3-dicarboxylic acid 1-t-butyl ester 3-methyl ester
• F12738
• AMY32021
• 1-tert-butyl 3-methyl 5,6-dihydro-1,3(2H)-pyridinedicarboxylate
• 1-TERT-BUTYL 3-METHYL 5,6-DIHYDRO-2H-PYRIDINE-1,3-DICARBOXYLATE
• 1,2,5,6-tetrahydro-1,3-pyridinedicarboxylic acid 1-tert-butyl ester 3-methyl ester
• AKOS027339912
• 1-(tert-Butyl) 3-methyl 5,6-dihydropyridine-1,3(2H)-dicarboxylate
• 125097-83-8
• 1-tert-butyl 3-methyl 5,6-dihydropyridine-1,3(2H)-dicarboxylate
• SCHEMBL3729307
• 1-O-tert-butyl 5-O-methyl 3,6-dihydro-2H-pyridine-1,5-dicarboxylate
• DB-370683
• NS-03396
• MFCD24465604
• 1,3(2H)-Pyridinedicarboxylic acid, 5,6-dihydro-, 1-(1,1-dimethylethyl) 3-methyl ester
• methyl 1-t-butyloxycarbonyl-1,2,5,6-tetrahydropyridine-3-carboxylate
• 5,6-dihydro-2H-pyridine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
• OSEDCXAVONLPOJ-UHFFFAOYSA-N
• SB23195
• Methyl 1-boc-1,2,5,6-tetrahydropyridine-3-carboxylate
• 1-tert-butyl3-methyl5,6-dihydropyridine-1,3(2H)-dicarboxylate
• CS-0079231

• MDL： MFCD24465604
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(15)13-7-5-6-9(8-13)10(14)16-4/h6H,5,7-8H2,1-4H3
• InChI Key： OSEDCXAVONLPOJ-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(=O)OC)=CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.13147
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84

1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate

1-Tert-Butyl 3-Methyl 1,2,5,6-Tetrahydropyridine-1,3-Dicarboxylate: A Comprehensive Overview

The compound 1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate (CAS No. 125097-83-8) is a significant molecule in the field of organic chemistry and has garnered attention due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydropyridines, which are widely studied for their roles in various chemical and biological systems. The molecule's structure features a six-membered ring with two carboxylate groups and substituents at positions 1 and 3. The tert-butyl group at position 1 and the methyl group at position 3 contribute to the compound's stability and reactivity.

Recent studies have highlighted the importance of tetrahydropyridines in drug discovery and materials science. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules. Its ability to undergo various chemical transformations makes it a valuable building block in organic synthesis. Moreover, the presence of the tert-butyl group enhances the molecule's lipophilicity, which is advantageous in designing drugs with improved bioavailability.

One of the most notable advancements involving 1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate is its application in the development of novel materials for energy storage. Scientists have investigated its potential as an electrolyte additive in lithium-ion batteries. The compound's ability to stabilize electrode surfaces and enhance ion transport properties has shown promising results in improving battery performance and cycle life.

In addition to its practical applications, this compound has also been studied for its role in biological systems. Research indicates that tetrahydropyridines can interact with cellular pathways involved in neurodegenerative diseases. Specifically, derivatives of this compound have been found to exhibit neuroprotective effects in vitro models of Alzheimer's disease. These findings underscore the potential of this compound as a lead molecule for drug development targeting neurological disorders.

The synthesis of 1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate involves a multi-step process that combines principles from both organic and stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has facilitated the formation of the tetrahydropyridine ring with high stereoselectivity.

From an environmental perspective, researchers have also examined the biodegradability and toxicity profiles of this compound. Studies suggest that under certain conditions, tetrahydropyridines can undergo microbial degradation without posing significant risks to aquatic ecosystems. This information is crucial for assessing the environmental impact of compounds like CAS No. 125097-83-8 when used in industrial or agricultural applications.

In conclusion, 1-tert-butyl 3-methyl 1,2,5,6-tetrahydropyridine-1,3-dicarboxylate (CAS No. 125097-83-8) stands out as a versatile molecule with diverse applications across multiple scientific domains. Its structural features make it a valuable tool in organic synthesis and materials science while its biological interactions open avenues for therapeutic development. As research continues to uncover new properties and uses for this compound